(R)-Mandelamide
Overview
Description
“®-Mandelamide” is a mandelamide in which the stereocentre at position 2 has R-configuration . It is also known as ®-2-Hydroxy-2-phenylacetamide or D-Mandelamide .
Molecular Structure Analysis
The empirical formula of “®-Mandelamide” is C8H9NO2 . Its molecular weight is 151.16 . The SMILES string representation is NC(=O)C@Hc1ccccc1 , which indicates that it contains a carboxamide group (NC=O) and a phenyl group (c1ccccc1) attached to a chiral carbon atom .Chemical Reactions Analysis
In enzymology, a mandelamide amidase (EC 3.5.1.86) is an enzyme that catalyzes the chemical reaction: ®-mandelamide + H2O -> ®-mandelate + NH3 . Thus, the two substrates of this enzyme are ®-mandelamide and H2O, whereas its two products are ®-mandelate and NH3 .Physical And Chemical Properties Analysis
“®-Mandelamide” is a powder . Its optical activity is [α]/D -56±2° . The systematic name of this compound is mandelamide hydrolase .Scientific Research Applications
1. Enzyme Catalysis and Kinetic Resolution
- Mandelate Racemase Mutants for Enhanced Catalytic Efficiency : A study by Gu et al. (2014) on mandelate racemase (MR), an enzyme candidate for dynamic kinetic resolution of racemates, demonstrated enhanced catalytic efficiency towards non-natural substrates like R-mandelamide. Virtual screening identified mutants with improved efficiency, highlighting the potential for MR in biocatalysis applications (Gu et al., 2014).
2. Fungicidal Activity in Agriculture
- Synthesis and Fungicidal Activity of Mandelamide Derivatives : Research by Lamberth et al. (2007) explored novel mandelamide analogues with potent efficacy against plant diseases like tomato and potato late blight. This study underscores the agricultural applications of mandelamide derivatives as fungicides (Lamberth et al., 2007).
3. Pharmaceutical Research
- Optimization of Mandelamide-Derived PERK Inhibitors : Stokes et al. (2022) reported the design and optimization of mandelamide-derived pyrrolopyrimidine series as potent PERK inhibitors. This research is significant in exploring the role of (R)-Mandelamide in developing treatments for cancer and metabolic diseases (Stokes et al., 2022).
4. Organic Chemistry and Catalysis
- Mandelamide-Zinc-Catalyzed Reactions : Blay et al. (2006) demonstrated that (S,S)-mandelamide III can catalyze additions to heteroaromatic aldehydes with high enantioselectivities. This research highlights the role of mandelamide in asymmetric synthesis and catalysis in organic chemistry (Blay et al., 2006).
Mechanism of Action
The mechanism of action of “®-Mandelamide” is related to its role as a substrate for the enzyme mandelamide amidase. This enzyme catalyzes the hydrolysis of “®-Mandelamide” to produce “®-Mandelate” and ammonia . This reaction is part of the mandelate metabolic pathway of Pseudomonas putida, which allows this organism to utilize either of the enantiomers of mandelate as the sole carbon source .
properties
IUPAC Name |
(2R)-2-hydroxy-2-phenylacetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H9NO2/c9-8(11)7(10)6-4-2-1-3-5-6/h1-5,7,10H,(H2,9,11)/t7-/m1/s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
MAGPZHKLEZXLNU-SSDOTTSWSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(C(=O)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C1=CC=C(C=C1)[C@H](C(=O)N)O |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H9NO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
151.16 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
(R)-Mandelamide | |
CAS RN |
24008-62-6 |
Source
|
| Record name | Mandelamide, (R)- | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0024008626 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | MANDELAMIDE, (R)- | |
| Source | FDA Global Substance Registration System (GSRS) | |
| URL | https://gsrs.ncats.nih.gov/ginas/app/beta/substances/H7K8SJ35VU | |
| Description | The FDA Global Substance Registration System (GSRS) enables the efficient and accurate exchange of information on what substances are in regulated products. Instead of relying on names, which vary across regulatory domains, countries, and regions, the GSRS knowledge base makes it possible for substances to be defined by standardized, scientific descriptions. | |
| Explanation | Unless otherwise noted, the contents of the FDA website (www.fda.gov), both text and graphics, are not copyrighted. They are in the public domain and may be republished, reprinted and otherwise used freely by anyone without the need to obtain permission from FDA. Credit to the U.S. Food and Drug Administration as the source is appreciated but not required. | |
Retrosynthesis Analysis
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Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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